Cas no 824409-74-7 (Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-)

Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- structure
824409-74-7 structure
Product name:Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
CAS No:824409-74-7
MF:C21H19F4N3O
MW:405.388678789139
CID:1806098

Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
    • Benzonitrile, 4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
    • Inchi: 1S/C21H19F4N3O/c22-17-4-1-15(2-5-17)20(29)7-8-27-9-11-28(12-10-27)18-6-3-16(14-26)19(13-18)21(23,24)25/h1-6,13H,7-12H2
    • InChI Key: BKFGDHBROJZDBT-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(N2CCN(CCC(C3=CC=C(F)C=C3)=O)CC2)C=C1C(F)(F)F

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 144-145 °C(Solv: ethyl acetate (141-78-6); isopropanol (67-63-0))
  • Boiling Point: 559.9±50.0 °C(Predicted)
  • pka: 6.02±0.10(Predicted)

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